Cas no 1804492-67-8 (Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate
• CAS No: 1804492-67-8
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4867543
• Update Time: 2025-06-08

Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-9(17)3-6-7(11(14)15)5-16-8(4-13)10(6)12/h5,11H,2-4H2,1H3
• InChI Key： XFSZPZOKAKDDHO-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=NC=C(C(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1804492-67-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1804492-67-8, is a highly significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and chloromethyl substituents, coupled with a difluoromethyl group, endows this molecule with unique reactivity that is exploited in the development of novel therapeutic agents.

The structural attributes of Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate position it as a key building block in medicinal chemistry. The pyridine ring, a common motif in many pharmacologically active compounds, provides a stable aromatic backbone that can be further modified to achieve specific biological activities. The bromo group at the 3-position and the chloromethyl group at the 2-position offer versatile sites for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Additionally, the difluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate has garnered attention due to its role in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to serve as a precursor for more complex molecules has been leveraged to create novel scaffolds with enhanced binding affinity and selectivity.

One notable application of this compound is in the synthesis of antiviral agents. The structural features of Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate allow for the creation of molecules that can interfere with viral replication mechanisms. Recent research has highlighted its potential in designing inhibitors for enzymes such as proteases and polymerases, which are essential for viral propagation. By modifying the substituents on the pyridine ring, researchers have been able to fine-tune the pharmacokinetic properties of these antiviral compounds, improving their efficacy and reducing side effects.

The pharmaceutical industry has also explored Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate as a precursor for central nervous system (CNS) drugs. The lipophilic nature imparted by the difluoromethyl group facilitates blood-brain barrier penetration, a critical requirement for many CNS therapeutics. Researchers have utilized this compound to develop novel ligands for neurotransmitter receptors, aiming to treat conditions such as depression, anxiety, and neurodegenerative disorders. The bromo and chloromethyl groups provide handles for further derivatization, enabling the creation of highly specific receptor modulators.

Advances in synthetic methodologies have further expanded the applications of Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular architectures from this intermediate. These methods have not only improved yield but also allowed for greater functional diversity, paving the way for innovative drug discovery programs.

The safety and regulatory aspects of handling Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate are also important considerations. While not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be carefully monitored to prevent degradation, and waste disposal must comply with relevant regulations.

In conclusion, Ethyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1804492-67-8) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents across various therapeutic areas. As research continues to uncover new synthetic possibilities and biological applications, this compound is poised to remain a cornerstone of modern drug discovery efforts.